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Cat. No.: B1607117

AN-RO86-01

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the preparation of standard solutions of C.1.
Reactive Orange 86. Reactive Orange 86 is a water-soluble azo dye primarily used in the
textile industry for dyeing cellulosic fibers.[1][2] In a research setting, precise and accurate
standard solutions are critical for various applications, including quantitative analysis,
calibration of analytical instruments, and in vitro or in vivo studies investigating dye-molecule
interactions or degradation. This protocol outlines the necessary materials, safety precautions,
and a detailed, step-by-step procedure for preparing a primary stock solution and subsequent
serial dilutions.

Chemical & Physical Properties

Proper preparation of standard solutions requires accurate information about the compound.
Key properties of Reactive Orange 86 are summarized below.
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Property Value Reference
Cl Name C.l. Reactive Orange 86 [1]
Appearance Orange / Yellow Powder [1][3]
Molecular Weight ~759.41 g/mol [4]
Molecular Formula C20H11CI2Ns010S3-3Na [4]

CAS Number 83929-91-3 (common) [3][5]
Solubility (in water) 150 g/L at 20°C [1]

Safety & Handling

While Reactive Orange 86 is generally considered non-hazardous for its intended industrial
use, standard laboratory safety practices should be strictly followed.[3]

e Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and safety
glasses with side-shields when handling the dye powder or its solutions.[6][7]

» Ventilation: Handle the solid powder in a well-ventilated area or a chemical fume hood to
minimize inhalation of airborne particulates.[7]

o Handling: Avoid contact with skin and eyes.[7] In case of contact, rinse the affected area
thoroughly with water.[8] Avoid generating dust.[7]

o Storage: Store the solid dye and its solutions in tightly sealed containers in a cool, dry place,
protected from light.[3]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocol: Preparation of Standard
Solutions

This protocol describes the preparation of a 1000 mg/L primary stock solution and a series of
working standard solutions through serial dilution.
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4.1 Materials & Reagents

Reactive Orange 86 powder (Purity > 99%)

o Deionized (DI) or Distilled (D) water, Type Il or better

e Analytical balance (readable to 0.1 mg)

e 100 mL Class A volumetric flask (for stock solution)

e Five 10 mL Class A volumetric flasks (for working solutions)
o Calibrated micropipettes (P1000, P5000) and sterile tips
o Weighing paper or boat

e Spatula

» Beakers

e Magnetic stirrer and stir bar (optional)

o Parafilm® or flask stoppers

4.2 Preparation of 1000 mg/L Primary Stock Solution

e Weighing: Accurately weigh 100.0 mg of Reactive Orange 86 powder using an analytical
balance.

o Dissolving: Transfer the powder to a 250 mL beaker containing approximately 80 mL of DI
water. If needed, use a magnetic stirrer at low speed to facilitate dissolution. The high
solubility of the dye means it should dissolve readily.[1]

o Transfer: Quantitatively transfer the dissolved dye solution into a 100 mL Class A volumetric
flask. Rinse the beaker multiple times with small volumes of DI water, adding the rinsate to
the volumetric flask to ensure all dye is transferred.
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e Dilution to Volume: Carefully add DI water to the flask until the bottom of the meniscus is
aligned with the calibration mark.

o Homogenization: Stopper the flask and invert it 15-20 times to ensure the solution is
thoroughly mixed and homogenous.

e Labeling & Storage: Label the flask clearly as "Reactive Orange 86 - 1000 mg/L Stock
Solution" with the preparation date. Store in a cool, dark place.

4.3 Preparation of Working Standard Solutions (10 - 500 mg/L)

Prepare a series of working standards by performing serial dilutions from the 1000 mg/L
primary stock solution as detailed in the table below. For each standard, transfer the calculated
volume of the stock solution into a clean 10 mL volumetric flask, dilute to the mark with DI
water, and homogenize thoroughly.

Target Concentration Volume of 1000 mg/L Stock .
Final Volume (mL)

(mglL) (mL)

500 5.0 10
250 25 10
100 1.0 10
50 0.5 10
10 0.1 10

Visualized Workflows

The following diagrams illustrate the key processes described in this protocol.
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Caption: Workflow for preparing the primary stock solution.
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Caption: Logical diagram for creating working standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note & Protocol: Preparation of Standard
Solutions of Reactive Orange 86]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607117#preparation-of-standard-solutions-of-
reactive-orange-86]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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